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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent methods for artisanal and
small-scale gold extraction: the traditional mercury amalgamation process and the increasingly
adopted borax method. This document aims to furnish an objective analysis of their respective
performance, supported by available experimental data, detailed methodologies, and visual
representations of the processes.

Executive Summary

The extraction of gold from its ore is a critical step in the gold production pipeline. For artisanal
and small-scale miners, mercury amalgamation has long been the method of choice due to its
simplicity and effectiveness. However, the severe environmental and health consequences
associated with mercury have necessitated the exploration of safer and more sustainable
alternatives. The borax method has emerged as a viable and, in many cases, superior
alternative. This guide will demonstrate that while mercury amalgamation is an established
technique, the borax method offers significant advantages in terms of safety, environmental
impact, and, in several documented cases, gold recovery rates.
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Data Presentation: A Quantitative Comparison

The following table summarizes the key quantitative data gathered from various studies
comparing the borax method and mercury amalgamation.
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Parameter

Borax Method

Mercury
Amalgamation

Notes

Gold Recovery

Often higher than
amalgamation; studies
report yields from
equal to over 3 times
higher.[1][2][3][4][5]

Variable, but often
lower than the borax
method, especially
when "mercury flour"
is lost.[1][2][3][4][5]

Recovery rates are
highly dependent on
ore type and miner
skill.

Processing Time

The entire process
can take a day.[6]
Some studies show it
to be faster than

amalgamation.[3]

Can be weather-
dependent and may
take longer than the
borax method in some

cases.[6]

Purity of Gold

Produces purer gold
as it effectively
separates impurities
into the slag.[4][6]

The resulting "sponge
gold" often contains

residual mercury.[7]

Cost of Reagents

Borax is generally
inexpensive and
widely available. A
small amount can
process a significant

quantity of ore.[1][6]

The price of mercury
can be high, and it is
often traded on the
black market.[3]

A gram of borax can
mix 30,000-36,000 kg
of gold sand, while a
bottle top of mercury
(costing significantly
more) mixes 6,000-
14,000 kg.[6]

Health & Safety

Borax is hon-toxic and
does not produce
toxic vapors, posing
minimal health risks.

[8]

Mercury is a potent
neurotoxin, and its
vapor is extremely
hazardous when
inhaled, leading to
severe health issues

and even death.[8]

Environmental Impact

Environmentally

benign with no release

A major source of

global mercury

Artisanal and small-

scale gold mining is

of toxic chemicals.[3] pollution, the largest single
source of
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contaminating air, anthropogenic

water, and soil.[3][7] mercury emissions.[8]

Experimental Protocols
The Borax Method: Experimental Protocol

This protocol outlines the steps for gold extraction using the borax method, based on common
practices in artisanal mining.

1. Ore Preparation:

e Crush the gold-bearing ore to a fine powder using a crushing mill or other suitable
equipment.
o The particle size should be small enough to liberate the gold patrticles.

2. Gravity Concentration:

e Wash the crushed ore powder to concentrate the heavier minerals, including gold. This is
typically done using a sluice box lined with a material that can trap heavy particles.
e The lighter materials are washed away, leaving a concentrate of heavy minerals.

3. Panning:

» Further refine the heavy mineral concentrate by panning to remove as much of the non-gold
material as possible.

4. Mixing with Borax:

e Mix the final gold concentrate with borax powder. A common ratio is to use a volume of borax
that is three times the volume of the concentrate.[9] A few drops of water can be added to
create a thick paste.

5. Smelting:

» Place the borax-concentrate mixture in a crucible.
» Heat the crucible using a torch or a furnace until the mixture is completely molten. Borax acts
as a flux, lowering the melting point of all the minerals in the concentrate.[9][10][11]
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As the mixture melts, the borax will react with and dissolve the other minerals, forming a
liquid slag.[10][12] Gold, being very dense and inert, will not react and will settle at the
bottom of the crucible.[10]

. Gold Recovery:

Allow the crucible to cool.
Carefully break the crucible or pour off the molten slag to reveal a button of pure gold at the
bottom.

Mercury Amalgamation: Experimental Protocol

This protocol describes the general steps involved in the mercury amalgamation process.

. Ore Preparation:
Crush the gold-bearing ore into a fine powder.
. Wet Grinding and Amalgamation:

Place the crushed ore in a grinding apparatus, such as a ball mill, with water to create a
slurry.

Add liquid mercury to the slurry. The amount of mercury used can vary, but ratios of 10-25
parts mercury to 1 part gold are common in "whole-ore amalgamation”.[8]

Grind the mixture for several hours. During this process, the mercury will come into contact
with the gold particles and form a gold-mercury amalgam.[3][7]

. Amalgam Separation:

After grinding, separate the amalgam from the rest of the ore slurry. This is often done by
washing and panning, taking advantage of the high density of the amalgam.

. Excess Mercury Removal:

Squeeze the collected amalgam through a cloth to remove excess liquid mercury, which can
be reused. The remaining substance is a paste-like amalgam.

. Heating the Amalgam (Retorting):
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e Place the amalgam in a retort, which is a vessel designed to capture the mercury vapor.

» Heat the retort to a temperature above the boiling point of mercury (356.7°C). The mercury
will vaporize, leaving behind a porous "sponge gold".[7]

e Crucially, if a retort is not used, the toxic mercury vapor is released directly into the
atmosphere.

6. Gold Purification:

» The resulting sponge gold is often further melted to form a solid gold button.

Mandatory Visualization
Borax Method Workflow
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Caption: Workflow of the borax method for gold extraction.

Mercury Amalgamation Process
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Caption: Workflow of the mercury amalgamation process for gold extraction.
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Conclusion

The evidence strongly suggests that the borax method is a superior alternative to mercury
amalgamation for artisanal and small-scale gold extraction. While both methods can
successfully extract gold, the borax method demonstrates significant advantages in terms of
environmental safety, human health, and often, gold recovery rates and purity. The elimination
of toxic mercury from the process addresses a critical global environmental and health issue.
For the scientific and research community, promoting and further optimizing the borax method
could have a profound positive impact on the lives of millions of artisanal miners and the
environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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